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Compound of Interest

Compound Name: 2-(Ethylthio)ethylamine

Cat. No.: B1582263

An In-Depth Technical Guide to 2-(Ethylthio)ethylamine

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physical, chemical, and analytical
characteristics of 2-(Ethylthio)ethylamine (CAS No. 36489-03-9), a versatile bifunctional
molecule. Designed for researchers, chemists, and professionals in drug development, this
document synthesizes technical data with practical insights into its application and handling.

Molecular Identity and Core Physicochemical
Properties

2-(Ethylthio)ethylamine, also known as 1-amino-3-thiapentane, is an organic compound
featuring a primary amine and a thioether functional group.[1] This unique structure dictates its
chemical behavior and utility as a building block in synthesis and as a ligand in coordination
chemistry.[2]

Structural and Molecular Data

The fundamental identifiers and molecular properties of 2-(Ethylthio)ethylamine are
summarized below.
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Identifier Value Source
CAS Number 36489-03-9 [31[4]1[5]
Molecular Formula CsH11NS [2][3][4]
Molecular Weight 105.20 g/mol [2][3][6]
IUPAC Name 2-ethylsulfanylethanamine [1112]
Linear Formula CH3CH2SCH2CHzNH:2
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Physical Properties

The physical state and key properties are crucial for experimental design, dictating appropriate

handling and reaction conditions. The compound is typically a clear, colorless to pale yellow

liquid with a characteristic stench.[4][8]

Property Value Source
Boiling Point 159-160 °C at 760 mmHg [41051[7]
Melting Point 163 °C [11[4115]
Density 0.946 g/mL at 25 °C [41051[7]

Refractive Index (n20/D)

1.4900

[1](7]

Flash Point

57 °C (134.6 °F) - closed cup

[7]

pKa

9.04 £ 0.10 (Predicted)

[1](8]

Chemical Reactivity and Applications

The dual functionality of 2-(Ethylthio)ethylamine underpins its diverse applications. The

primary amine group serves as a nucleophile and a base, while the thioether's sulfur atom can

be oxidized and act as a ligand for metal centers.[2]
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Role in Organic and Medicinal Chemistry

As a synthetic building block, this compound is integral to constructing more complex
molecules.[2][4] It is particularly valuable in pharmaceuticals, where it serves as an
intermediate in the synthesis of drugs targeting cardiovascular and neurological conditions.[4]
Its hydrochloride salt is also used in the synthesis of specialized organic compounds.[2]

Coordination Chemistry and Material Science

The ability of 2-(Ethylthio)ethylamine to act as a bidentate ligand, coordinating through both
its nitrogen and sulfur atoms, makes it significant in coordination chemistry.[2] It forms stable
complexes with transition metals like palladium(ll) and platinum(ll), which have been
investigated for potential biological and chemotherapeutic applications.[2] This property also
extends to material science, where it is a precursor for developing functionalized ligands for
catalysis.[2]

Industrial Applications

In industrial settings, 2-(Ethylthio)ethylamine is used in the production of specialty chemicals.
It serves as a precursor in the manufacturing of surfactants and corrosion inhibitors.[2][4]
Furthermore, it is utilized in the development of agrochemicals such as pesticides and
herbicides.[4]
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Key Application Areas
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Figure 2. A plausible synthetic route to 2-(Ethylthio)ethylamine.

Safety, Handling, and Storage

Proper handling of 2-(Ethylthio)ethylamine is critical due to its hazardous properties. It is
classified as a flammable liquid and is known to cause skin irritation and serious eye damage.
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[1](6][7]

GHS Hazard Information

e Physical Hazards: H226 - Flammable liquid and vapor. [1][6]* Health Hazards:

o H315 - Causes skin irritation. [1][6] * H318 - Causes serious eye damage. [1][6] * H335 -
May cause respiratory irritation. [1][6]* Signal Word: Danger. [1][7] The hydrochloride salt
is harmful if swallowed and causes skin and serious eye irritation. [9][10]

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Use only outdoors or in a well-ventilated area. Keep away from heat,
sparks, open flames, and hot surfaces. [1][9]Ground/bond container and receiving
equipment. [1]* Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield. [1][7] * Skin
Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. [1][7] * Respiratory
Protection: Use a suitable respirator with an appropriate filter (e.g., type ABEK) if
ventilation is inadequate. [7]

Storage

» Store in a well-ventilated place at room temperature. [4][9]* Keep the container tightly closed.
[1][9]* Store in a flammable liquid storage cabinet. [7] This compound is classified as a
Dangerous Good for transport and may be subject to additional shipping charges. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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